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Compound of Interest

1-(4-Bromophenyl)-2-
Compound Name:
hydroxyethan-1-one

cat. No.: B1332072

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This guide provides essential safety and logistical information for the disposal of 1-
(4-Bromophenyl)-2-hydroxyethan-1-one, ensuring procedures are clear, concise, and
actionable.

Chemical and Physical Properties

A summary of the key quantitative data for 1-(4-Bromophenyl)-2-hydroxyethan-1-one is
presented below.

Property Value

Molecular Formula C8H7Bro2

Molecular Weight 215.04 g/mol [1][2]

Melting Point 140 - 142 °CJ[3]

Boiling Point 321.5 £ 22.0 °C (Predicted)[2]
Density 1.596 + 0.06 g/cm3 (Predicted)[2]

Hazard Identification and Safety Precautions
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1-(4-Bromophenyl)-2-hydroxyethan-1-one is classified as a hazardous substance. It is
crucial to adhere to the following safety precautions:

e Causes skin irritation (H315)[1][4]

o Causes serious eye irritation (H319)[1][4]

e May cause respiratory irritation (H335)[1][4]

Personal Protective Equipment (PPE) is mandatory when handling this chemical. This includes:
» Eye Protection: Goggles (European standard - EN 166).[4]

» Hand Protection: Protective gloves.[3][4]

» Skin and Body Protection: Long-sleeved clothing.[4]

Facilities must be equipped with an eyewash station and a safety shower.[3]

Step-by-Step Disposal Protocol

Disposal of 1-(4-Bromophenyl)-2-hydroxyethan-1-one must be conducted in a manner
consistent with federal, state, and local regulations.[3] This substance should not be released
into the environment.[4]

Experimental Protocol for Waste Disposal:
e Waste Collection:

o Collect waste 1-(4-Bromophenyl)-2-hydroxyethan-1-one, including any contaminated
materials (e.g., filter paper, gloves), in a designated, suitable, and closed container.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "1-(4-Bromophenyl)-2-hydroxyethan-1-one".

o Waste Storage:
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o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as acids, bases, oxidizing agents, and reducing agents.[3]

o Ensure the storage location is secure and accessible only to authorized personnel.

o Waste Manifest and Documentation:

o Maintain a detailed log of the waste generated, including the quantity and date of
accumulation.

o Complete any required hazardous waste manifests as per your institution's and local
regulatory agency's guidelines.

» Coordination with Environmental Health and Safety (EHS):
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Provide them with all necessary documentation and information regarding the waste.

o Professional Disposal:

o The EHS department will arrange for the collection and transportation of the waste by a
licensed hazardous waste disposal company.

o Do not attempt to dispose of this chemical through standard laboratory drains or as regular
solid waste.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-(4-
Bromophenyl)-2-hydroxyethan-1-one.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemsrc.com/en/cas/3343-45-1_756467.html
https://www.fishersci.com/store/msds?partNumber=AC106595000&countryCode=US&language=en
https://www.benchchem.com/product/b1332072?utm_src=pdf-body
https://www.benchchem.com/product/b1332072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(1-(4-Bromophenyl)-2-hydroxyethan-1-one)

Segregate and Collect in
Designated Hazardous Waste Container
Label Container Clearly
'‘Hazardous Waste' & Chemical Name

'

Store in a Cool, Dry]

Well-Ventilated Area

'

Maintain Waste Log and
Complete Manifest

'

Contact Environmental Health & Safety (EHS)
for Pickup

'

Grofessional Disposal b)D

)

Licensed Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Bromophenyl)-2-hydroxyethan-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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